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Compound of Interest

Compound Name: 2-Fluoro-6-methylaniline

Cat. No.: B1315733 Get Quote

Technical Support Center: 2-Fluoro-6-methylaniline
This technical support center provides essential safety information, handling precautions, and

troubleshooting guidance for researchers, scientists, and drug development professionals

working with 2-Fluoro-6-methylaniline (CAS No. 443-89-0).

Safety Data Sheet (SDS) Summary
Below is a summary of the key safety data for 2-Fluoro-6-methylaniline. This information is

compiled from various sources and should be used in conjunction with the full Safety Data

Sheet provided by your supplier.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₈FN [1][2]

Molecular Weight 125.14 g/mol [1][2]

Appearance Light yellow clear liquid [3]

Density 1.082 g/mL at 25 °C [3][4]

Melting Point 0 °C [2][3]

Boiling Point Not specified [2][3]

Flash Point 76.7 °C (170.1 °F) [4]

Refractive Index n20/D 1.536 [3][4]

Vapor Pressure 0.644 mmHg at 25°C [3]

Hazard Identification

2-Fluoro-6-methylaniline is classified as a hazardous substance.[1] The following table

summarizes its GHS hazard classifications.

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Danger
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
2 Danger

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
1 Danger

H318: Causes serious

eye damage

Specific target organ

toxicity, single

exposure

3 Danger
H335: May cause

respiratory irritation
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Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common questions and potential issues that may arise during the

handling and use of 2-Fluoro-6-methylaniline in a laboratory setting.

Q1: What are the immediate first aid measures in case of exposure to 2-Fluoro-6-
methylaniline?

A1: Immediate action is crucial. Follow these first aid measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5][6]

In Case of Skin Contact: Immediately flush the skin with plenty of soap and water while

removing all contaminated clothing and shoes.[5][7] Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, including under the eyelids.[5][6] Remove contact lenses if present and easy to do.

Continue rinsing and seek immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[5][6] Call a physician or poison control center immediately.

[7]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: Always use appropriate personal protective equipment to minimize exposure.[5]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8] Standard safety

glasses are not sufficient.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[5]

Ensure gloves are inspected before use and disposed of properly.[6]
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Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[5][9] If the ventilation is inadequate or if there is a risk of inhaling vapors, use a

NIOSH-approved respirator with an appropriate cartridge.[9]

Q3: How should I properly store 2-Fluoro-6-methylaniline?

A3: Proper storage is essential for safety and to maintain the chemical's integrity.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][10]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[9]

The recommended storage temperature is between 2-8°C.[4]

The material may darken in color during storage; this does not necessarily indicate a change

in purity but should be monitored.[9]

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[5] Do not let the product

enter drains.[10]

Absorb: Soak up the spill with an inert absorbent material, such as sand, vermiculite, or

commercial sorbent pads.[9]

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[5] Use non-sparking tools.[8]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by washing

with soap and water.
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Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.[5]

Q5: What are the appropriate fire-fighting measures for this chemical?

A5: 2-Fluoro-6-methylaniline is a combustible liquid.[10]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam.[5][6]

Unsuitable Extinguishing Media: A solid stream of water may not be effective.

Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides, nitrogen

oxides, and hydrogen fluoride may be generated.[5] Vapors are heavier than air and may

travel to a source of ignition and flash back.[10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Experimental Workflow & Handling Precautions
The following diagram illustrates the recommended workflow for safely handling 2-Fluoro-6-
methylaniline in a laboratory setting. Adherence to these steps is critical to minimize risks.
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1. Pre-Experiment Preparation

Review SDS and Protocols Verify Fume Hood Operation Assemble and Inspect PPE Prepare Spill Kit 2. Handling the Chemical

Work Within Fume Hood
Use Grounded Equipment

(Non-sparking tools)
Dispense Carefully

(Avoid splashes and aerosols)
Keep Container Tightly Closed 3. Post-Experiment Procedures Emergency Response

Decontaminate Glassware
and Work Area

Dispose of Waste Properly
(Liquid and Solid)

Remove and Dispose of PPE Wash Hands Thoroughly Spill Exposure Fire

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Fluoro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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